Cas no 2034581-71-8 (3-(thiophen-2-yl)-1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea)

• Product Name: 3-(thiophen-2-yl)-1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea
• CAS No: 2034581-71-8
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 5552303
• Update Time: 2025-05-20

3-(thiophen-2-yl)-1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-thiophen-2-yl-3-[(2-thiophen-3-ylpyridin-4-yl)methyl]urea
• 3-(thiophen-2-yl)-1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea

• Inchi： 1S/C15H13N3OS2/c19-15(18-14-2-1-6-21-14)17-9-11-3-5-16-13(8-11)12-4-7-20-10-12/h1-8,10H,9H2,(H2,17,18,19)
• InChI Key： WTEUCBWZBHQRCG-UHFFFAOYSA-N
• SMILES： N(C1SC=CC=1)C(NCC1C=CN=C(C2C=CSC=2)C=1)=O

Additional information on 3-(thiophen-2-yl)-1-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea

Introduction to 3-(Thiophen-2-Yl)-1-{[2-(Thiophen-3-Yl)Pyridin-4-Yl]Methyl}Urea (CAS No. 2034581-71-8)

3-(Thiophen-2-Yl)-1-{[2-(Thiophen-3-Yl)Pyridin-4-Yl]Methyl}Urea, commonly referred to by its CAS number 2034581-71-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its thiophene and pyridine moieties, which are fused with a urea group, creating a molecule with potential applications in drug design and materials science.

The synthesis of 3-(Thiophen-2-Yl)-1-{[2-(Thiophen-3-Yl)Pyridin-4-Yl]Methyl}Urea involves a series of multi-step reactions, including coupling reactions and cyclization processes. Recent advancements in asymmetric synthesis have enabled the efficient construction of such heterocyclic frameworks, making this compound more accessible for research purposes. The integration of thiophene rings into the structure contributes to its aromaticity and electronic properties, which are crucial for its potential biological activity.

One of the most promising areas of research involving this compound is its application in drug design. The thiophene and pyridine moieties are known for their ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that 3-(Thiophen-2-Yl)-1-{[2-(Thiophen-3-Yl)Pyridin-4-Yl]Methyl}Urea exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, the urea group within the molecule provides a platform for further functionalization, allowing researchers to explore various substitution patterns that could enhance bioavailability and efficacy.

In the realm of materials science, this compound has shown promise as a building block for constructing advanced materials with unique electronic properties. The conjugated system formed by the thiophene and pyridine rings can potentially be utilized in the development of organic semiconductors or light-emitting materials. Recent breakthroughs in nanotechnology have further highlighted the importance of such compounds in creating next-generation electronic devices.

The stability and toxicity profile of 3-(Thiophen-2-Yl)-1-{[2-(Thiophen-3-Yl)Pyridin-4-Yl]Methyl}Urea are critical factors that determine its suitability for practical applications. Preliminary studies indicate that the compound exhibits reasonable stability under physiological conditions, though further investigations are required to fully understand its metabolic pathways and toxicological effects. Regulatory compliance and safety assessments will play a pivotal role in determining whether this compound can progress to clinical trials or industrial applications.

In conclusion, 3-(Thiophen-2-Yl)-1-{[2-(Thiophen